Cas no 57238-75-2 (5-(Chloromethyl)-3-(4-chlorophenyl)-1,2,4-oxadiazole)

5-(Chloromethyl)-3-(4-chlorophenyl)-1,2,4-oxadiazole is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a chloromethyl group at the 5-position and a 4-chlorophenyl group at the 3-position. This structure imparts reactivity useful in synthetic chemistry, particularly as an intermediate for further functionalization via nucleophilic substitution of the chloromethyl group. The presence of the chlorophenyl moiety enhances stability and influences electronic properties, making it valuable in pharmaceutical and agrochemical research. Its well-defined molecular framework allows for precise modifications, facilitating the development of novel bioactive compounds. The compound is typically handled under controlled conditions due to its reactive functional groups.
5-(Chloromethyl)-3-(4-chlorophenyl)-1,2,4-oxadiazole structure
57238-75-2 structure
Product Name:5-(Chloromethyl)-3-(4-chlorophenyl)-1,2,4-oxadiazole
CAS No:57238-75-2
MF:C9H6Cl2N2O
MW:229.062739849091
MDL:MFCD00119077
CID:372110
PubChem ID:2735758
Update Time:2025-10-19

5-(Chloromethyl)-3-(4-chlorophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 5-(Chloromethyl)-3-(4-chlorophenyl)-1,2,4-oxadiazole
    • 1,2,4-Oxadiazole,5-(chloromethyl)-3-(4-chlorophenyl)-
    • 5-Chlormethyl-3--1,2,4-oxadiazol
    • 5-chloromethyl-3-(4-chlorophenyl)-[1,2,4]oxadiazole
    • 5-Chloromethyl-3-(4-chloro-phenyl)-[1,2,4]oxadiazole
    • 5-chloromethyl-3-(4-chloro-phenyl)-1,2,4-oxadiazole
    • 5-chloromethyl-3-[(4-chloro)phenyl]oxadiazole
    • 5-chloromethyl-3-[4-chlorophenyl]oxadiazol
    • AC1MC41M
    • SBB070836
    • SureCN507782
    • DTXSID70370924
    • AB03491
    • Z57743273
    • 57238-75-2
    • CS-0035769
    • AC-6665
    • BB 0217974
    • AKOS000111845
    • BJVYSQGEJHKTBW-UHFFFAOYSA-N
    • FT-0619701
    • SCHEMBL507782
    • EN300-12618
    • J-516319
    • A8163
    • 10X-0347
    • MFCD00119077
    • 5-chloromethyl-3-(4-chlorophenyl)-1,2,4-oxadiazole
    • STK336421
    • ALBB-019902
    • 1,2,4-OXADIAZOLE, 5-(CHLOROMETHYL)-3-(4-CHLOROPHENYL)-
    • MDL： MFCD00119077
    • Inchi： 1S/C9H6Cl2N2O/c10-5-8-12-9(13-14-8)6-1-3-7(11)4-2-6/h1-4H,5H2
    • InChI Key： BJVYSQGEJHKTBW-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)C1=NOC(CCl)=N1

Computed Properties

  • Exact Mass: 227.98588
  • Monoisotopic Mass: 227.986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 38.9A^2

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.4
  • Melting Point: 60-61 °C
  • Boiling Point: 343.8°C at 760 mmHg
  • Flash Point: 161.7 °C
  • Refractive Index: 1.574
  • PSA: 38.92
  • LogP: 3.12880

5-(Chloromethyl)-3-(4-chlorophenyl)-1,2,4-oxadiazole Security Information

5-(Chloromethyl)-3-(4-chlorophenyl)-1,2,4-oxadiazole Pricemore >>

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Apollo Scientific
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Apollo Scientific
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5-(Chloromethyl)-3-(4-chlorophenyl)-1,2,4-oxadiazole Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:57238-75-2)5-(Chloromethyl)-3-(4-chlorophenyl)-1,2,4-oxadiazole
Order Number:A8163
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:08
Price ($):565.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:57238-75-2)5-(Chloromethyl)-3-(4-chlorophenyl)-1,2,4-oxadiazole
A8163
Purity:99%
Quantity:25g
Price ($):565.0
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